Cas no 2092917-63-8 ((Rac)-VU 6008667)
(Rac)-VU 6008667 Chemical and Physical Properties
Names and Identifiers
-
- (Rac)-VU 6008667
- BDBM50233378
-
- Inchi: 1S/C24H17ClF2N2O2/c1-14-12-16(7-8-19(14)25)24-18-5-3-2-4-17(18)23(31)29(24)11-10-28(24)22(30)15-6-9-20(26)21(27)13-15/h2-9,12-13H,10-11H2,1H3
- InChI Key: XMSLRELXMCKGCB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)C12C3C=CC=CC=3C(N1CCN2C(C1C=CC(=C(C=1)F)F)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 738
- XLogP3: 4.7
- Topological Polar Surface Area: 40.6
(Rac)-VU 6008667 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101281A-5mg |
(Rac)-VU 6008667 |
2092917-63-8 | 5mg |
¥1800 | 2022-03-28 | ||
| MedChemExpress | HY-101281A-10mg |
(Rac)-VU 6008667 |
2092917-63-8 | 10mg |
¥3300 | 2022-03-28 | ||
| MedChemExpress | HY-101281A-25mg |
(Rac)-VU 6008667 |
2092917-63-8 | 25mg |
¥7500 | 2022-03-28 | ||
| MedChemExpress | HY-101281A-50mg |
(Rac)-VU 6008667 |
2092917-63-8 | 50mg |
¥13500 | 2022-03-28 | ||
| ChemScence | CS-0100803-5mg |
(Rac)-VU 6008667 |
2092917-63-8 | 5mg |
$180.0 | 2022-04-27 | ||
| ChemScence | CS-0100803-10mg |
(Rac)-VU 6008667 |
2092917-63-8 | 10mg |
$330.0 | 2022-04-27 | ||
| ChemScence | CS-0100803-25mg |
(Rac)-VU 6008667 |
2092917-63-8 | 25mg |
$750.0 | 2022-04-27 | ||
| ChemScence | CS-0100803-50mg |
(Rac)-VU 6008667 |
2092917-63-8 | 50mg |
$1350.0 | 2022-04-27 | ||
| Ambeed | A1251819-5mg |
9b-(4-Chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one |
2092917-63-8 | 98% | 5mg |
$118.0 | 2025-03-05 | |
| Ambeed | A1251819-10mg |
9b-(4-Chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-1,2,3,9b-tetrahydro-5H-imidazo[2,1-a]isoindol-5-one |
2092917-63-8 | 98% | 10mg |
$176.0 | 2025-03-05 |
(Rac)-VU 6008667 Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (Rac)-VU 6008667
Introduction to (Rac)-VU 6008667 and CAS No. 2092917-63-8
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (Rac)-VU 6008667, identified by its CAS number 2092917-63-8, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, belonging to a class of molecules known for their intricate stereochemistry, has been the subject of extensive research in recent years.
The term (Rac)-VU 6008667 refers to a racemic mixture, which means it contains equal amounts of both enantiomers of the compound. This specific configuration is often crucial in determining the biological activity and pharmacological effects of a molecule. In the context of drug development, understanding the stereochemical properties of a compound is essential for optimizing its efficacy and minimizing adverse effects.
Recent studies have highlighted the importance of stereoselective synthesis in medicinal chemistry. The racemic mixture of (Rac)-VU 6008667 has been investigated for its potential role in various biological pathways. Researchers have been particularly interested in its interactions with enzymes and receptors, which are critical for drug action. The compound's ability to bind to specific targets with high selectivity makes it a promising candidate for further exploration.
In addition to its stereochemical properties, (Rac)-VU 6008667 has been studied for its potential applications in treating various diseases. Preliminary findings suggest that this compound may have therapeutic benefits in areas such as inflammation, pain management, and neurodegenerative disorders. These findings are based on both in vitro and in vivo experiments, which have shown encouraging results regarding its biological activity.
The synthesis of (Rac)-VU 6008667 involves complex chemical methodologies that require precise control over reaction conditions. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to obtain the desired enantiomeric purity. These synthetic approaches not only highlight the sophistication of modern chemical research but also underscore the importance of innovative methodologies in drug discovery.
One of the key challenges in pharmaceutical development is the optimization of drug candidates to enhance their pharmacokinetic properties. (Rac)-VU 6008667 has been subjected to rigorous testing to evaluate its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. These studies are crucial for determining whether a compound is suitable for further clinical development.
The structural diversity of (Rac)-VU 6008667 makes it an interesting subject for computational chemistry studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into the mechanisms of action and can guide the design of more effective derivatives.
As research continues to evolve, new applications for (Rac)-VU 6008667 are likely to emerge. The compound's unique chemical properties and biological activity make it a versatile tool for scientists investigating novel therapeutic strategies. Collaborative efforts between academia and industry are essential for translating these findings into tangible medical breakthroughs.
In conclusion, (Rac)-VU 6008667, with its CAS number 2092917-63-8, represents a significant advancement in medicinal chemistry. Its complex stereochemistry, potential therapeutic applications, and innovative synthetic methodologies make it a compelling subject for further study. As research progresses, this compound is expected to contribute valuable insights into the development of new treatments for various diseases.
2092917-63-8 ((Rac)-VU 6008667) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)